Cas no 15817-86-4 (1-(1-benzofuran-2-yl)-3-(dimethylamino)propan-1-one hydrochloride)

• Product Name: 1-(1-benzofuran-2-yl)-3-(dimethylamino)propan-1-one hydrochloride
• CAS No: 15817-86-4
• MF: C₁₃H₁₆ClNO₂
• MW: 253.724642753601
• CID: 1336931
• PubChem ID: 20275207
• Update Time: 2025-06-20

1-(1-benzofuran-2-yl)-3-(dimethylamino)propan-1-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-Propanone, 1-(2-benzofuranyl)-3-(dimethylamino)-, hydrochloride
• 1-(1-benzofuran-2-yl)-3-(dimethylamino)propan-1-one,hydrochloride
• 1-(1-benzofuran-2-yl)-3-(dimethylamino)propan-1-one hydrochloride
• DTXSID70604514
• EN300-124739
• SCHEMBL10779412
• 1-(Benzofuran-2-yl)-3-(dimethylamino)propan-1-one hydrochloride
• Z1563349200
• 1-(1-benzofuran-2-yl)-3-(dimethylamino)propan-1-onehydrochloride
• 1-(1-benzofuran-2-yl)-3-(dimethylamino)propan-1-one;hydrochloride
• CS-0287692
• 15817-86-4
• 1-Propanone, 1-(2-benzofuranyl)-3-(dimethylamino)-, hydrochloride (1:1)
• 1-(1-Benzofuran-2-yl)-3-(dimethylamino)propan-1-one--hydrogen chloride (1/1)

• Inchi： 1S/C13H15NO2.ClH/c1-14(2)8-7-11(15)13-9-10-5-3-4-6-12(10)16-13;/h3-6,9H,7-8H2,1-2H3;1H
• InChI Key： POCWIYLJOYJXOI-UHFFFAOYSA-N
• SMILES： Cl.O1C2C=CC=CC=2C=C1C(CCN(C)C)=O

Computed Properties

• Exact Mass: 253.0869564g/mol
• Monoisotopic Mass: 253.0869564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 252
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 33.4Ų

Additional information on 1-(1-benzofuran-2-yl)-3-(dimethylamino)propan-1-one hydrochloride

1-(1-Benzofuran-2-yl)-3-(dimethylamino)propan-1-one Hydrochloride (CAS No. 15817-86-4): A Comprehensive Overview

1-(1-Benzofuran-2-yl)-3-(dimethylamino)propan-1-one hydrochloride (CAS No. 15817-86-4) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, commonly known as Benzofuran-2-carbaldehyde O-(dimethylamino)ethyl oxime hydrochloride, is characterized by its unique structural features and diverse biological activities. In this article, we will delve into the chemical properties, synthesis methods, and potential applications of this compound, highlighting recent advancements in the field.

The molecular structure of 1-(1-benzofuran-2-yl)-3-(dimethylamino)propan-1-one hydrochloride consists of a benzofuran ring linked to a dimethylamino group through a propyl chain. The presence of the benzofuran moiety imparts significant aromatic stability and electronic effects, while the dimethylamino group enhances its basicity and solubility. The hydrochloride salt form ensures better stability and solubility in aqueous media, making it suitable for various pharmaceutical applications.

Recent studies have explored the synthesis of 1-(1-benzofuran-2-yl)-3-(dimethylamino)propan-1-one hydrochloride using different methodologies. One notable approach involves the condensation of benzofuran-2-carbaldehyde with O-dimethylhydroxylamine hydrochloride, followed by acid-catalyzed cyclization. This method offers high yields and excellent purity, making it a preferred choice for large-scale production. Another synthetic route involves the reaction of benzofuran-2-carbaldehyde with dimethylamine in the presence of a suitable catalyst, such as boron trifluoride etherate, which facilitates the formation of the desired product.

The biological activities of 1-(1-benzofuran-2-yl)-3-(dimethylamino)propan-1-one hydrochloride have been extensively investigated. One of its key applications is in the treatment of neurological disorders, particularly those involving dopaminergic pathways. Studies have shown that this compound exhibits potent dopaminergic agonist properties, making it a promising candidate for the treatment of Parkinson's disease and other movement disorders. Additionally, it has been found to possess anti-inflammatory and neuroprotective effects, which further enhance its therapeutic potential.

In the realm of cancer research, 1-(1-benzofuran-2-yl)-3-(dimethylamino)propan-1-one hydrochloride has shown promising antitumor activity against various cancer cell lines. Preclinical studies have demonstrated its ability to inhibit cell proliferation and induce apoptosis in cancer cells, particularly in breast and lung cancer models. The mechanism of action is believed to involve the modulation of signaling pathways associated with cell cycle regulation and apoptosis.

Beyond its therapeutic applications, 1-(1-benzofuran-2-yl)-3-(dimethylamino)propan-1-one hydrochloride has also been explored for its use in diagnostic imaging. Its unique structural features make it an excellent candidate for developing radiolabeled tracers for positron emission tomography (PET). Recent advancements in radiolabeling techniques have enabled the synthesis of radiolabeled derivatives of this compound, which can be used to visualize specific molecular targets in vivo.

The safety profile of 1-(1-benzofuran-2-yl)-3-(dimethylamino)propan-1-one hydrochloride has been evaluated through extensive toxicological studies. These studies have shown that the compound is generally well-tolerated at therapeutic doses, with minimal side effects observed in animal models. However, as with any pharmaceutical agent, careful dosing and monitoring are essential to ensure patient safety.

In conclusion, 1-(1-benzofuran-2-yl)-3-(dimethylamino)propan-1-one hydrochloride (CAS No. 15817-86-4) is a multifaceted compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and diverse biological activities make it an attractive target for further investigation and development. As research continues to advance, it is likely that new insights and applications will emerge, further solidifying its importance in the field.